Cas no 897618-42-7 (N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2,2-dimethylpropanamide)

N-(2-{4-(4-Fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2,2-dimethylpropanamide is a synthetic organic compound featuring a fluorophenyl-substituted piperazine core linked to a tert-butylamide moiety via a sulfonylethyl bridge. This structure confers potential utility in medicinal chemistry, particularly as a selective ligand or intermediate for targeting serotonin or dopamine receptors due to the fluorophenylpiperazine pharmacophore. The sulfonamide linkage enhances metabolic stability, while the bulky tert-butylamide group may influence binding affinity and selectivity. Its well-defined molecular architecture makes it suitable for structure-activity relationship studies in neuropharmacology. The compound’s purity and synthetic reproducibility are critical for consistent research applications. Further characterization (e.g., crystallography, binding assays) would clarify its precise pharmacological profile.
N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2,2-dimethylpropanamide structure
897618-42-7 structure
Product Name:N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2,2-dimethylpropanamide
CAS No:897618-42-7
MF:C17H26FN3O3S
MW:371.470046520233
CID:5946819
PubChem ID:18565403
Update Time:2025-10-29

N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2,2-dimethylpropanamide
    • Propanamide, N-[2-[[4-(4-fluorophenyl)-1-piperazinyl]sulfonyl]ethyl]-2,2-dimethyl-
    • AKOS024625052
    • F2068-0261
    • N-(2-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)-2,2-dimethylpropanamide
    • 897618-42-7
    • N-(2-((4-(4-fluorophenyl)piperazin-1-yl)sulfonyl)ethyl)pivalamide
    • N-[2-[4-(4-fluorophenyl)piperazin-1-yl]sulfonylethyl]-2,2-dimethylpropanamide
    • Inchi: 1S/C17H26FN3O3S/c1-17(2,3)16(22)19-8-13-25(23,24)21-11-9-20(10-12-21)15-6-4-14(18)5-7-15/h4-7H,8-13H2,1-3H3,(H,19,22)
    • InChI Key: KJWMMIUGMNMKGA-UHFFFAOYSA-N
    • SMILES: C(NCCS(N1CCN(C2=CC=C(F)C=C2)CC1)(=O)=O)(=O)C(C)(C)C

Computed Properties

  • Exact Mass: 371.16789104g/mol
  • Monoisotopic Mass: 371.16789104g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 541
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 78.1Ų

Experimental Properties

  • Density: 1.26±0.1 g/cm3(Predicted)
  • pka: 15.67±0.46(Predicted)

N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2,2-dimethylpropanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2068-0261-2μmol
N-(2-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)-2,2-dimethylpropanamide
897618-42-7 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2068-0261-1mg
N-(2-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)-2,2-dimethylpropanamide
897618-42-7 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2068-0261-2mg
N-(2-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)-2,2-dimethylpropanamide
897618-42-7 90%+
2mg
$59.0 2023-05-16
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.